Cas no 1428375-03-4 (ethyl 2-{1-(cyclopropanesulfonyl)azetidin-3-ylformamido}acetate)

• Product Name: ethyl 2-{1-(cyclopropanesulfonyl)azetidin-3-ylformamido}acetate
• CAS No: 1428375-03-4
• MF: C₁₁H₁₈N₂O₅S
• MW: 290.336021900177
• CID: 6151803
• PubChem ID: 71785562
• Update Time: 2025-11-01

ethyl 2-{1-(cyclopropanesulfonyl)azetidin-3-ylformamido}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{1-(cyclopropanesulfonyl)azetidin-3-ylformamido}acetate
• ETHYL 2-{[1-(CYCLOPROPANESULFONYL)AZETIDIN-3-YL]FORMAMIDO}ACETATE
• ethyl 2-(1-(cyclopropylsulfonyl)azetidine-3-carboxamido)acetate
• VU0532922-1
• AKOS024533156
• 1428375-03-4
• F6125-3004
• ethyl 2-[(1-cyclopropylsulfonylazetidine-3-carbonyl)amino]acetate

• Inchi： 1S/C11H18N2O5S/c1-2-18-10(14)5-12-11(15)8-6-13(7-8)19(16,17)9-3-4-9/h8-9H,2-7H2,1H3,(H,12,15)
• InChI Key： TXJDUFZJGMEYOY-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CC(C(NCC(=O)OCC)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 290.09364285g/mol
• Monoisotopic Mass: 290.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 101Ų